Cas no 889939-65-5 (7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde)

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde is a heterocyclic compound featuring a fused tetraaza-naphthalene core with a formyl functional group at the 4-position. Its unique structure, incorporating both nitrogen-rich aromatic systems and an aldehyde moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The dimethyl substitution enhances stability and modulates electronic properties, facilitating selective reactivity in condensation or cyclization reactions. This compound is particularly useful in constructing complex nitrogen-containing scaffolds, offering versatility in medicinal chemistry applications. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde structure

889939-65-5 structure

Product Name:7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde

CAS No:889939-65-5

MF:C₁₂H₁₀N₄O

MW:226.234001636505

CID:2276509

PubChem ID:18523953

Update Time:2025-06-09

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde
- 7,8-dimethyltetrazolo[1,5-a]quinoline-4-carbaldehyde
- 7,8-dimethyl-[1,2,3,4]tetrazolo[1,5-a]quinoline-4-carbaldehyde
- 889939-65-5
- CS-0367456
- AKOS000301020
- 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]naphthalene-4-carbaldehyde
- 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde
- MDL： MFCD08445742
- Inchi： 1S/C12H10N4O/c1-7-3-9-5-10(6-17)12-13-14-15-16(12)11(9)4-8(7)2/h3-6H,1-2H3
- InChI Key： XRNDNFGZLUXZFL-UHFFFAOYSA-N
- SMILES： O=CC1C2=NN=NN2C2C=C(C)C(C)=CC=2C=1

Computed Properties

Exact Mass: 226.08546096g/mol
Monoisotopic Mass: 226.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 60.2Å²

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	021157-500mg	7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde	889939-65-5	500mg	2762CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	021157-500mg	7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde	889939-65-5	500mg	2762.0CNY	2021-07-13
TRC	D483363-5mg	7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde	889939-65-5	5mg	$ 50.00	2022-06-05
TRC	D483363-10mg	7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde	889939-65-5	10mg	$ 65.00	2022-06-05
TRC	D483363-50mg	7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde	889939-65-5	50mg	$ 115.00	2022-06-05